molecular formula C19H28N2O4 B7933342 [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid

[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid

Cat. No.: B7933342
M. Wt: 348.4 g/mol
InChI Key: HYQNVPXRFVTTCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid is a synthetic organic compound featuring a cyclohexyl backbone substituted with a benzyloxycarbonyl (Cbz) protected amine, an isopropyl amino group, and an acetic acid moiety. This structure combines steric bulk (from the isopropyl and cyclohexyl groups) with reactive functional groups (carbamate and carboxylic acid), making it a candidate for applications in medicinal chemistry, such as enzyme inhibition or peptide synthesis.

Properties

IUPAC Name

2-[[4-(phenylmethoxycarbonylamino)cyclohexyl]-propan-2-ylamino]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H28N2O4/c1-14(2)21(12-18(22)23)17-10-8-16(9-11-17)20-19(24)25-13-15-6-4-3-5-7-15/h3-7,14,16-17H,8-13H2,1-2H3,(H,20,24)(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HYQNVPXRFVTTCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(CC(=O)O)C1CCC(CC1)NC(=O)OCC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H28N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid is a synthetic compound notable for its complex structure, which includes a benzyloxycarbonyl group, an amino group attached to a cyclohexyl ring, and an isopropyl amino group linked to acetic acid. This unique configuration suggests potential biological activities that merit further exploration in medicinal chemistry and pharmacology.

  • Molecular Formula : C19H28N2O4
  • Molecular Weight : 348.44 g/mol
  • Structural Features : The compound features a benzyloxycarbonyl (Cbz) protecting group, which enhances its stability and reactivity in biological systems.

Biological Activity Overview

The biological activity of [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid can be categorized into several key areas:

  • Antimicrobial Activity : Similar compounds have demonstrated antimicrobial properties, suggesting that this compound may inhibit the growth of various pathogens.
  • Antioxidant Activity : The presence of functional groups capable of scavenging free radicals indicates potential antioxidant effects, which are critical in preventing oxidative stress-related diseases.
  • Enzyme Inhibition : The compound may interact with specific enzymes, potentially acting as an inhibitor or modulator in biochemical pathways relevant to disease processes.

The mechanism of action for [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid involves:

  • Interaction with Biological Targets : The benzyloxycarbonyl group can facilitate selective reactions with enzymes or receptors, enhancing the efficacy of the compound.
  • ADME Properties : Its absorption, distribution, metabolism, and excretion (ADME) characteristics play a crucial role in determining its bioavailability and therapeutic potential.

Research Findings and Case Studies

Recent studies have highlighted the biological implications of compounds with similar structures:

Table 1: Comparative Biological Activities

Compound NameBiological ActivityReferences
N-Benzoyl-L-tyrosineProtein synthesis enhancement
L-LeucineMuscle repair and protein synthesis
CyclohexylamineBasic structural activity
Acetyl-L-carnitineFatty acid metabolism involvement

Case Study: Antimicrobial Effects

In vitro studies have shown that derivatives of amino-acid compounds exhibit significant antimicrobial properties against a range of bacteria and fungi. For instance, compounds structurally related to [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid have been tested for their ability to inhibit the growth of Staphylococcus aureus and Escherichia coli, indicating a promising avenue for further research in antimicrobial therapy.

Synthesis and Development

The synthesis of [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid typically involves multiple steps:

  • Formation of the Benzyloxycarbonyl Group : Protecting the amino group using benzyl chloroformate.
  • Cyclization to Form Cyclohexane Ring : Utilizing cyclization agents under controlled conditions.
  • Introduction of the Amino-Acetic Acid Moiety : Achieved through substitution reactions with chloroacetic acid.

These synthetic routes ensure that the desired structure is obtained while minimizing side reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a family of cyclohexyl-carbamate derivatives with variable substituents. Below is a detailed comparison with key analogs:

Substituent Variations on the Cyclohexyl Ring

Table 1: Structural Analogs and Substituent Effects

Compound Name Substituent Position Amino Group Carboxylic Acid Group Key Structural Differences
[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid 4-position Isopropyl Acetic acid Bulky isopropyl group enhances steric hindrance
[(4-Benzyloxycarbonylamino-cyclohexyl)-methyl-amino]-acetic acid 4-position Methyl Acetic acid Smaller methyl group reduces steric effects
[(2-Benzyloxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid 2-position Ethyl Acetic acid Ethyl group balances bulk and flexibility
[(4-Tert-butoxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid 4-position Ethyl Acetic acid Tert-butoxycarbonyl (Boc) instead of Cbz
Key Findings :
  • Steric Effects : The isopropyl group in the target compound introduces significant steric hindrance compared to methyl or ethyl analogs. This may reduce binding affinity in enzyme interactions but improve selectivity .
  • Substituent Position : 4-position analogs (e.g., target compound) exhibit axial/equatorial conformational preferences, whereas 2-position derivatives (e.g., ethyl analog) adopt distinct ring conformations, altering solubility and reactivity .
  • Protective Group : Replacing Cbz with Boc (tert-butoxycarbonyl) in analogs improves stability under acidic conditions but requires harsher deprotection methods (e.g., trifluoroacetic acid) .

Functional Group Modifications

Table 2: Functional Group Comparisons

Compound Name Amine Protection Acidic Group Notable Properties
[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid Cbz Acetic acid Moderate solubility in polar solvents; pH-dependent ionization
Benzyl {4-[(chloroacetyl)(isopropyl)amino]cyclohexyl}carbamate Cbz Chloroacetyl Electrophilic chloroacetyl group enhances reactivity for nucleophilic substitution
[4-((S)-2-amino-3-methyl-butyrylamino)-cyclohexyl]-carbamic acid benzyl ester Cbz None Lacks carboxylic acid; chiral center influences stereoselectivity
Key Findings :
  • Acidic vs. Electrophilic Groups : The acetic acid group enables hydrogen bonding and ionic interactions, whereas chloroacetyl derivatives (e.g., ) facilitate covalent bond formation with nucleophiles (e.g., thiols in enzymes).
  • Chiral Centers: Analogs with chiral amino acids (e.g., S-configured 2-amino-3-methyl-butyryl) exhibit stereoselective binding, unlike the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.